N-(2-Aminoethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
Overview
Description
“N-(2-Aminoethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide” is a chemical compound with the molecular formula C12H22N4O2S . It is also known as 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-aminoethyl)pentanamide . This compound is used as a coupling reagent for the biotinylation of DNA, carboxylic acids, and other biomolecules. It is useful for neuronal tracing and intracellular labeling .
Molecular Structure Analysis
The molecular structure of “N-(2-Aminoethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide” is complex, with several functional groups. The molecule contains a thieno[3,4-d]imidazole ring, which is a heterocyclic compound containing sulfur and nitrogen. This ring is part of a larger hexahydro-1H-thieno[3,4-d]imidazole structure. The molecule also contains an amide group (-CONH2) and an aminoethyl group (-NHCH2CH2-) .
Physical And Chemical Properties Analysis
“N-(2-Aminoethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide” has a molecular weight of 354.425 g/mol . It has a density of 1.4±0.1 g/cm3, a boiling point of 844.9±65.0 °C at 760 mmHg, and a melting point of 172-174°C .
Scientific Research Applications
Biotin Labeling Molecules
Biotin-EDA is widely used to label biomolecules that contain either carboxy, phosphonyl, or carbonyl groups . This is particularly useful in biotinylation of nucleosides that have an aldehyde group .
Intracellular Labeling
Biotin-EDA is used for intracellular labeling and neuronal tracing studies . This allows researchers to track the movement and interactions of specific molecules within cells.
Biological Assays
Biotin-EDA is used in biological assays due to its ability to bind to avidin. The biotin-avidin interaction is the strongest known non-covalent biological interaction . This characteristic greatly increases the sensitivity of many biological assays .
Microbial Production of Biotin
Biotin-EDA plays a crucial role in the microbial production of biotin, a vital nutrient for humans and animals . It is used in the central metabolism processes of fatty acids, amino acids, and carbohydrates .
Therapeutic Applications
Biotin-EDA is used therapeutically to treat a variety of conditions including acute and chronic eczema, contact dermatitis, and diabetes . It also plays a role in weight loss by aiding in the breakdown of fats .
Industrial Applications
In modern industries, biotin-EDA is widely used in various fields such as animal feed, food additives, cosmetics, diagnostics, fermentation, and biomedicine .
Mechanism of Action
Target of Action
N-(2-Aminoethyl)biotinamide, also known as Biotin-EDA, is primarily used for intracellular labeling and neuronal tracing studies . Its primary targets are various avidins, to which it binds with high affinity .
Mode of Action
The mode of action of Biotin-EDA involves the formation of a strong non-covalent biological interaction with avidin or streptavidin . This interaction is one of the strongest known between a protein and its ligand . Once formed, this bond is unaffected by pH, organic solvents, and other denaturing agents .
Biochemical Pathways
The biochemical pathways affected by Biotin-EDA primarily involve the biotin-avidin/streptavidin interaction . Biotin and its derivatives can be conjugated to many biomolecules without significantly altering the biological activity of the target molecules . This characteristic greatly increases the sensitivity of many biological assays .
Pharmacokinetics
It is soluble in water and dmso , which suggests that it may have good bioavailability.
Result of Action
The result of Biotin-EDA’s action is the labeling of intracellular components and neuronal tracing . This allows for the study of these components and neurons in a biological context.
Action Environment
The action of Biotin-EDA is influenced by environmental factors such as pH and the presence of organic solvents . Once the bond between biotin-eda and avidin/streptavidin is formed, it is stable and unaffected by these factors .
properties
IUPAC Name |
5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-aminoethyl)pentanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N4O2S/c13-5-6-14-10(17)4-2-1-3-9-11-8(7-19-9)15-12(18)16-11/h8-9,11H,1-7,13H2,(H,14,17)(H2,15,16,18)/t8-,9-,11-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNCJEZWKLUBUBB-QXEWZRGKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C(S1)CCCCC(=O)NCCN)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCN)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90920566 | |
Record name | N-(2-Aminoethyl)-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90920566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.40 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
111790-37-5 | |
Record name | Biotinylamidoethylacetamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0111790375 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | N-(2-Aminoethyl)-5-(2-hydroxy-3a,4,6,6a-tetrahydro-1H-thieno[3,4-d]imidazol-6-yl)pentanimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90920566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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